Cas no 1271107-45-9 (N-(2-(4-bromo-2-fluorophenoxy)ethyl)cyclopentanamine)

• Product Name: N-(2-(4-bromo-2-fluorophenoxy)ethyl)cyclopentanamine
• CAS No: 1271107-45-9
• MF: C₁₃H₁₇BrFNO
• MW: 302.182586431503
• CID: 3165105
• PubChem ID: 55093058
• Update Time: 2025-06-12

N-(2-(4-bromo-2-fluorophenoxy)ethyl)cyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-bromo-2-fluorophenoxy)ethyl)cyclopentanamine
• 1271107-45-9
• N-[2-(4-bromo-2-fluorophenoxy)ethyl]cyclopentanamine
• AKOS006104982

• Inchi： 1S/C13H17BrFNO/c14-10-5-6-13(12(15)9-10)17-8-7-16-11-3-1-2-4-11/h5-6,9,11,16H,1-4,7-8H2
• InChI Key： UBJBFSBMMUCQJP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)OCCNC1CCCC1

Computed Properties

• Exact Mass: 301.04775Da
• Monoisotopic Mass: 301.04775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-(2-(4-bromo-2-fluorophenoxy)ethyl)cyclopentanamine

Research Brief on N-(2-(4-bromo-2-fluorophenoxy)ethyl)cyclopentanamine (CAS: 1271107-45-9): Recent Advances and Applications

N-(2-(4-bromo-2-fluorophenoxy)ethyl)cyclopentanamine (CAS: 1271107-45-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique bromo-fluorophenoxy and cyclopentanamine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for novel drug development.

Recent research has focused on the compound's interaction with serotonin and dopamine receptors, which are critical targets for treating neurological and psychiatric disorders. In vitro and in vivo studies have demonstrated that N-(2-(4-bromo-2-fluorophenoxy)ethyl)cyclopentanamine exhibits high affinity and selectivity for specific receptor subtypes, suggesting its utility in developing treatments for conditions such as depression, anxiety, and schizophrenia. Additionally, its metabolic stability and pharmacokinetic profile have been investigated to assess its suitability for further clinical development.

The synthesis of N-(2-(4-bromo-2-fluorophenoxy)ethyl)cyclopentanamine has also been optimized in recent studies to improve yield and purity. Novel catalytic methods and green chemistry approaches have been employed to reduce the environmental impact of its production while maintaining high efficiency. These advancements are crucial for scaling up production and ensuring the compound's availability for preclinical and clinical trials.

In addition to its CNS applications, this compound has been explored for its potential in oncology. Preliminary studies indicate that it may exhibit cytotoxic effects on certain cancer cell lines, possibly through mechanisms involving apoptosis induction and cell cycle arrest. Further research is needed to elucidate its exact mode of action and to evaluate its efficacy in combination with existing chemotherapeutic agents.

Despite its promising properties, challenges remain in the development of N-(2-(4-bromo-2-fluorophenoxy)ethyl)cyclopentanamine as a therapeutic agent. Issues such as bioavailability, potential off-target effects, and long-term safety need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to clinical application.

In conclusion, N-(2-(4-bromo-2-fluorophenoxy)ethyl)cyclopentanamine (CAS: 1271107-45-9) represents a versatile and promising candidate in drug discovery. Its unique chemical structure and pharmacological profile make it a valuable subject for ongoing and future research. Continued exploration of its therapeutic potential, coupled with advancements in synthetic methodologies, will likely contribute to its emergence as a key player in the development of next-generation pharmaceuticals.